molecular formula Al2CoO4 B1170413 TRIPOLI CAS No. 1317-95-9

TRIPOLI

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CAS No.: 1317-95-9
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Description

Tripoli, also referred to as “Three in One”, is a contemporary version of the 500-year-old European game Poch. It can be bought in North America under the card game names TRIPOLEY, Rummoli, Michigan Rummy, and Royal Rummy .

Synthesis Analysis

This compound is formed by the alteration of chert, chalcedony, or novaculite, or leaching of highly siliceous limestones .

  • Molecular Structure Analysis

    This compound is a microcrystalline form of quartz (SiO2) that is derived by the alteration of chert, chalcedony, or novaculite .

  • Chemical Reactions Analysis

    The TRIGA criticality benchmark experiment was performed at the JSI TRIGA in 1991 and was thoroughly evaluated . It is described in the International Handbook of Evaluated Criticality Safety Benchmark .

  • Physical and Chemical Properties Analysis

    This compound varies from 90% to 98% SiO2, contains a fractional percentage of iron, alumina, etc., and has less than 1/2 of 1% free silica in the form of quartz . Its outstanding characteristic is the physical structure of the individual particle .
  • This compound as a Card Game

    Future Directions

    The safety situation in Tripoli has been unstable due to conflicts and demonstrations . The city’s future direction is likely to be influenced by these ongoing issues.

    This compound as a Rock

    Properties

    CAS No.

    1317-95-9

    Molecular Formula

    Al2CoO4

    Molecular Weight

    0

    Origin of Product

    United States

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